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Compound of Interest

Compound Name: Para Red-d4

Cat. No.: B1140282 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Para Red-d4 is the deuterated form of Para Red (1-[(4-nitrophenyl)azo]-2-naphthol), a

synthetic monoazo dye.[1] Isotope-labeled compounds like Para Red-d4 are valuable tools in

metabolic analysis, allowing for the precise tracking and quantification of molecular pathways.

[2] This technical guide provides a comprehensive overview of the chemical properties,

structure, and analytical methodologies related to Para Red-d4.

Chemical Structure and Properties
Para Red-d4 is structurally identical to Para Red, with the exception of four deuterium atoms

replacing hydrogen atoms on the phenyl ring. This isotopic substitution results in a higher

molecular weight.

Structure:

Chemical structure of Para Red

Physicochemical Properties of Para Red-d4 and Para Red:
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Property Para Red-d4 Para Red Source(s)

CAS Number 1185235-75-9 6410-10-2 [3][4]

Molecular Formula C₁₆H₇D₄N₃O₃ C₁₆H₁₁N₃O₃ [3]

Molecular Weight 297.30 g/mol 293.28 g/mol

Appearance Red solid Red solid

Melting Point 248-250 °C 248-252 °C, 256 °C

Boiling Point Not available
489.5 °C at 760

mmHg

Density Not available 1.35 g/cm³

Solubility
May be soluble in

DMSO

Insoluble in water and

ethanol; slightly

soluble in hot toluene;

soluble in hot aqueous

sodium hydroxide.

LogP Not available 5.39220

Experimental Protocols
Synthesis of Para Red
The synthesis of Para Red, and by extension Para Red-d4, is a classic example of an azo

coupling reaction. The general procedure involves two main steps: diazotization of an aromatic

amine followed by coupling with a coupling agent. For Para Red-d4, a deuterated aromatic

amine would be used.

1. Diazotization of p-nitroaniline-d4:

p-Nitroaniline-d4 is dissolved in an acidic solution (e.g., hydrochloric acid or sulfuric acid)

and cooled in an ice bath.

A cold aqueous solution of sodium nitrite is added slowly to the p-nitroaniline-d4 solution.
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The reaction mixture is kept at a low temperature (0-5 °C) to form the relatively unstable

diazonium salt.

2. Azo Coupling:

2-naphthol is dissolved in a basic solution, such as aqueous sodium hydroxide, to form the

sodium salt of 2-naphthol (sodium 2-naphtholate).

The cold diazonium salt solution is then slowly added to the 2-naphthol solution with

vigorous stirring.

The coupling reaction occurs, resulting in the precipitation of the red azo dye, Para Red-d4.

The product can then be collected by filtration, washed, and dried.

Analytical Methods
High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass

Spectrometry (LC-MS/MS) are common and effective methods for the detection and

quantification of Para Red and its analogs.

High-Performance Liquid Chromatography (HPLC) Protocol for Para Red Analysis:

Sample Preparation: The sample containing Para Red is extracted with a suitable solvent,

such as toluene. The extract is then concentrated and redissolved in a solvent compatible

with the HPLC mobile phase, like methanol.

Chromatographic Conditions:

Column: A C18 reversed-phase column is typically used.

Mobile Phase: A mixture of organic solvent (e.g., methanol or acetonitrile) and water is

commonly employed.

Detection: A UV-Vis detector set at the maximum absorbance wavelength of Para Red

(around 488 nm) is used for detection.
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Quantification: A calibration curve is generated using standard solutions of Para Red at

known concentrations to quantify the amount of the dye in the sample.

Visualizations
Synthesis Workflow of Para Red

Step 1: Diazotization

Step 2: Azo Coupling
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Caption: General synthesis workflow for Para Red.

Biological Activity and Signaling Pathways
Para Red is known to be toxic and is not approved for use in food. Studies have investigated its

interaction with serum albumins, suggesting potential for transport and distribution within
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biological systems. However, as of now, there is limited specific information available in the

scientific literature detailing the direct interaction of Para Red or Para Red-d4 with specific

signaling pathways. Further research is required to elucidate its molecular mechanisms of

toxicity and its potential effects on cellular signaling cascades.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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